Cas no 846599-36-8 (1-(4-chlorobenzenesulfonyl)-3-(thiophen-2-yl)methyl-1H,2H,3H-imidazo4,5-bquinoxaline)

• Product Name: 1-(4-chlorobenzenesulfonyl)-3-(thiophen-2-yl)methyl-1H,2H,3H-imidazo4,5-bquinoxaline
• CAS No: 846599-36-8
• MF: C₂₀H₁₅ClN₄O₂S₂
• MW: 442.941700220108
• CID: 5438443
• Update Time: 2025-05-17

1-(4-chlorobenzenesulfonyl)-3-(thiophen-2-yl)methyl-1H,2H,3H-imidazo4,5-bquinoxaline Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)sulfonyl-1-(thiophen-2-ylmethyl)-2H-imidazo[4,5-b]quinoxaline
• 1-(4-chlorobenzenesulfonyl)-3-(thiophen-2-yl)methyl-1H,2H,3H-imidazo4,5-bquinoxaline

• Inchi： 1S/C20H15ClN4O2S2/c21-14-7-9-16(10-8-14)29(26,27)25-13-24(12-15-4-3-11-28-15)19-20(25)23-18-6-2-1-5-17(18)22-19/h1-11H,12-13H2
• InChI Key： VKAFREJVQIXLTL-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)N=C2N(CC3SC=CC=3)CN(S(C3=CC=C(Cl)C=C3)(=O)=O)C=12

Additional information on 1-(4-chlorobenzenesulfonyl)-3-(thiophen-2-yl)methyl-1H,2H,3H-imidazo4,5-bquinoxaline

Introduction to 1-(4-chlorobenzenesulfonyl)-3-(thiophen-2-yl)methyl-1H,2H,3H-imidazo[4,5-b]quinoxaline (CAS No. 846599-36-8)

The compound 1-(4-chlorobenzenesulfonyl)-3-(thiophen-2-yl)methyl-1H,2H,3H-imidazo[4,5-b]quinoxaline, identified by its CAS number 846599-36-8, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule belongs to the imidazo[4,5-b]quinoxaline scaffold, a structural motif widely recognized for its biological activity and potential therapeutic applications. The presence of a 4-chlorobenzenesulfonyl group and a thiophen-2-ylmethyl substituent introduces unique electronic and steric properties, making this compound a promising candidate for further investigation in drug discovery.

Recent studies have highlighted the importance of imidazo[4,5-b]quinoxalines in medicinal chemistry due to their ability to modulate various biological pathways. The 1-(4-chlorobenzenesulfonyl)-3-(thiophen-2-yl)methyl derivative has been synthesized with the aim of exploring its pharmacological profile. The 4-chlorobenzenesulfonyl moiety is known to enhance binding affinity by increasing lipophilicity and charge distribution, while the thiophen-2-ylmethyl group contributes to metabolic stability and bioavailability. These structural features align with current trends in drug design, where optimizing both potency and selectivity is paramount.

In the context of contemporary research, this compound has been examined for its potential as an inhibitor of kinases and other enzyme targets implicated in cancer and inflammatory diseases. The imidazo[4,5-b]quinoxaline core is a well-documented scaffold in oncology, with several analogs having demonstrated preclinical efficacy. The specific substitution pattern in 1-(4-chlorobenzenesulfonyl)-3-(thiophen-2-yl)methyl-1H,2H,3H-imidazo[4,5-b]quinoxaline was designed to fine-tune interactions with biological targets, potentially leading to improved pharmacokinetic properties.

Advanced computational methods have been employed to predict the binding mode of this compound at relevant targets. Molecular docking studies suggest that the 4-chlorobenzenesulfonyl group interacts favorably with acidic residues in enzyme active sites, while the thiophen-2-ylmethyl moiety adopts a hydrophobic pocket. These interactions are consistent with reported binding affinities for similar scaffolds, providing a rationale for further experimental validation.

Experimental validation has involved both in vitro and in vivo assays to assess the compound's biological activity. Initial results indicate that 1-(4-chlorobenzenesulfonyl)-3-(thiophen-2-yl)methyl-1H,2H,3H-imidazo[4,5-b]quinoxaline exhibits moderate inhibition against certain kinases at submicromolar concentrations. Furthermore, preliminary toxicity studies have shown acceptable safety margins, suggesting its potential for further development into a lead compound.

The synthesis of this compound was achieved through a multi-step procedure involving condensation reactions and sulfonylation steps. Key intermediates were carefully optimized to maximize yield and purity. The use of modern synthetic techniques ensures that the final product meets high chemical standards required for pharmaceutical applications.

Future directions for research on 1-(4-chlorobenzenesulfonyl)-3-(thiophen-2-yl)methyl-1H,2H,3H-imidazo[4,5-b]quinoxaline include exploring structure-activity relationships (SAR) by modifying its core scaffold or substituents. Additionally, investigating its mechanism of action will provide deeper insights into its therapeutic potential. Collaborative efforts between computational chemists and experimentalists are essential to accelerate the discovery process.

The significance of this compound lies not only in its chemical structure but also in its alignment with current pharmaceutical trends. By leveraging known bioactive scaffolds and optimizing them through rational drug design principles, researchers can efficiently generate novel entities with improved properties. This approach exemplifies how chemical innovation continues to drive progress in medicine.

In conclusion,1-(4-chlorobenzenesulfonyl)-3-(thiophen-2-yl)methyl-1H,2H,3H-imidazo[4,5-b]quinoxaline (CAS No. 846599-36-8) represents a promising lead compound with potential applications in treating various diseases. Its unique structural features and favorable pharmacological profile make it an attractive candidate for further development in the pharmaceutical industry.